Technical Whitepaper: Chemical Structure, Physical Properties, and Synthesis of N-hexyl-2-methylcyclopentan-1-amine
Technical Whitepaper: Chemical Structure, Physical Properties, and Synthesis of N-hexyl-2-methylcyclopentan-1-amine
Executive Summary
N-hexyl-2-methylcyclopentan-1-amine (CAS: 1342180-04-4)[1] is a secondary aliphatic cycloalkylamine characterized by a highly lipophilic hexyl chain and a sterically hindered methylcyclopentane core. In preclinical drug development and advanced materials science, compounds of this class are frequently utilized to design structurally rigid, lipophilic amine scaffolds. This whitepaper provides an in-depth analysis of its structural properties, physicochemical profile, and a self-validating protocol for its synthesis.
Structural and Stereochemical Analysis
The molecular architecture of N-hexyl-2-methylcyclopentan-1-amine ( C12H25N ) consists of three distinct functional domains, each contributing specific properties to the molecule's behavior in biological and chemical systems:
-
The Cyclopentane Core : Provides a semi-rigid conformational space, restricting the degrees of freedom compared to a fully acyclic system. This rigidity can enhance target binding affinity by reducing the entropic penalty upon receptor engagement.
-
The N-Hexyl Chain : Imparts significant lipophilicity, driving the compound's partition coefficient (logP) higher. This is a critical feature for lipid membrane penetration and blood-brain barrier (BBB) traversal.
-
The C2-Methyl Group : Introduces steric hindrance directly adjacent to the amine functionality. In medicinal chemistry, this alpha-branching is a classic tactic to reduce the rate of N-dealkylation by hepatic cytochrome P450 enzymes, thereby improving metabolic stability.
Stereochemistry: The cyclopentane ring possesses two adjacent chiral centers at C1 (bearing the secondary amine) and C2 (bearing the methyl group). Consequently, the molecule exists as four distinct stereoisomers: (1R,2R), (1S,2S), (1R,2S), and (1S,2R). The (1R,2R) and (1S,2S) configurations represent the trans isomers[2], where the bulky hexylamino and methyl groups are positioned on opposite faces of the ring. This trans configuration minimizes steric clash and often represents the thermodynamically favored product during specific synthetic reductions.
Physical and Chemical Properties
Understanding the physicochemical profile is essential for downstream processing, purification, and formulation. The following table synthesizes empirical and calculated properties based on the molecule's structural topology.
| Property | Value | Causality / Significance in Application |
| Molecular Formula | C12H25N | Establishes the baseline elemental composition and mass. |
| Molecular Weight | 183.34 g/mol | Falls well within Lipinski’s Rule of 5, ideal for small-molecule drug design. |
| CAS Registry Number | 1342180-04-4 | Unique identifier for procurement and database indexing[1]. |
| Physical State | Liquid (at 25°C) | Typical for secondary aliphatic amines lacking strong hydrogen-bond networks. |
| Boiling Point | ~230-240 °C (est.) | Driven by moderate intermolecular hydrogen bonding (N-H) and extensive van der Waals forces from the hexyl chain. |
| LogP (Octanol/Water) | ~3.8 (calc.) | High lipophilicity indicates excellent membrane permeability, suitable for CNS-active therapeutics. |
| pKa (Conjugate Acid) | ~10.5 (est.) | As a basic secondary amine, it will be >99% protonated at physiological pH (7.4), affecting aqueous solubility and target binding. |
Synthetic Methodology: Direct Reductive Amination
The most robust and scalable approach to synthesizing N-hexyl-2-methylcyclopentan-1-amine is via direct reductive amination[3]. Direct alkylation of primary amines with alkyl halides is notoriously difficult to control, often leading to over-alkylation (forming tertiary amines or quaternary ammonium salts)[3]. Reductive amination circumvents this by forming a discrete imine/iminium intermediate, which is subsequently reduced[4].
Mechanistic Pathway
Fig 1: Reductive amination pathway for N-hexyl-2-methylcyclopentan-1-amine synthesis.
Self-Validating Experimental Protocol
To ensure scientific integrity and reproducibility, the following protocol incorporates in-process controls (IPCs) to create a self-validating workflow.
Step 1: Reagent Preparation & Condensation
-
Action : In a flame-dried round-bottom flask under an inert argon atmosphere, dissolve 2-methylcyclopentanone (1.0 eq, 10 mmol) and hexan-1-amine (1.05 eq, 10.5 mmol) in anhydrous 1,2-dichloroethane (DCE) (30 mL). Add glacial acetic acid (1.0 eq) to adjust the pH to ~5-6.
-
Causality : The slightly acidic environment protonates the carbonyl oxygen, increasing its electrophilicity and accelerating the nucleophilic attack by the amine. DCE is chosen over protic solvents to drive the equilibrium toward imine formation by minimizing water solvation[4].
Step 2: Intermediate Validation (IPC 1)
-
Action : Stir at room temperature for 2 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/EtOAc (8:2) solvent system and a Ninhydrin stain.
-
Validation : The disappearance of the starting ketone spot and the appearance of a new, less polar imine spot confirm successful dehydration before the reducing agent is introduced. This prevents the premature reduction of the ketone.
Step 3: Selective Reduction
-
Action : Cool the reaction mixture to 0°C. Portion-wise, add sodium triacetoxyborohydride ( NaBH(OAc)3 ) (1.5 eq, 15 mmol).
-
Causality : NaBH(OAc)3 is a mild, chemo-selective reducing agent. Unlike the stronger NaBH4 , it will not reduce the unreacted ketone to 2-methylcyclopentanol, ensuring high atom economy, high yield, and product purity[3].
Step 4: Reaction Quenching & Workup
-
Action : Allow the reaction to warm to room temperature and stir for 12 hours. Quench slowly with saturated aqueous NaHCO3 (20 mL).
-
Causality : The basic quench neutralizes the acetic acid and decomposes any residual borohydride species. Crucially, it deprotonates the newly formed amine, converting the product into its free-base form to allow for efficient extraction into the organic phase.
Step 5: Final Validation (IPC 2)
-
Action : Extract the aqueous layer with dichloromethane (3 x 20 mL). Dry the combined organic layers over anhydrous Na2SO4 , filter, and concentrate in vacuo. Analyze the crude mixture via LC-MS.
-
Validation : A dominant peak with an m/z of 184.3 [M+H]+ confirms the successful synthesis of N-hexyl-2-methylcyclopentan-1-amine.
Applications in Drug Development
Secondary cycloalkylamines like N-hexyl-2-methylcyclopentan-1-amine are highly valued in modern medicinal chemistry. The steric bulk provided by the 2-methyl group adjacent to the amine nitrogen serves as a metabolic shield. In vivo, secondary amines are prime targets for monoamine oxidases (MAOs). The alpha-methyl substitution disrupts the enzyme-substrate transition state geometry, significantly prolonging the molecule's plasma half-life. Furthermore, the hexyl chain acts as a highly tunable lipid anchor, which can be utilized to formulate lipid nanoparticles (LNPs) for mRNA delivery or to optimize the partition coefficient of neurotherapeutics requiring deep tissue penetration.
References
-
National Center for Biotechnology Information - "PubChem Compound Summary for CID 95377315, trans-(1R,2R)-N-hexyl-2-methylcyclopentan-1-amine". Available at:[Link]
-
Master Organic Chemistry - "Reductive Amination, and How It Works". Available at:[Link]
-
Wikipedia - "Reductive amination". Available at:[Link]
-
Journal of Chemical and Pharmaceutical Research (JOCPR) - "Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis". Available at: [Link]
Sources
- 1. 1484602-98-3|2-(Aminomethyl)-n-methylcyclopentan-1-amine|BLD Pharm [bldpharm.com]
- 2. trans-(1R,2R)-N-hexyl-2-methylcyclopentan-1-amine | C12H25N | CID 95377315 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. masterorganicchemistry.com [masterorganicchemistry.com]
- 4. Reductive amination - Wikipedia [en.wikipedia.org]
